![molecular formula C14H21BrN2 B6643891 N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine](/img/structure/B6643891.png)
N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine, also known as 2-Bromomescaline, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been used in scientific research for its potential therapeutic effects.
Mechanism of Action
The exact mechanism of action of N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline is not fully understood. However, it is believed to act on the serotonin receptors in the brain, which are involved in regulating mood, anxiety, and pain perception.
Biochemical and Physiological Effects:
Studies have shown that N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline can induce changes in the levels of neurotransmitters such as serotonin and dopamine, which are involved in regulating mood, cognition, and behavior. It has also been shown to have analgesic effects, reducing pain perception in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline in lab experiments is its potential therapeutic effects, which could lead to the development of new treatments for mental health disorders. However, its psychoactive properties also pose a risk for abuse and addiction, which could limit its use in certain studies.
Future Directions
There are several future directions for research on N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline. One area of interest is its potential use as a treatment for depression and anxiety. Further studies are needed to determine its safety and efficacy in humans. Another area of research is its potential as an analgesic agent, which could lead to the development of new pain medications. Additionally, more studies are needed to understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline involves a multi-step process that includes the reaction of 2-bromo-4-methylbenzaldehyde with methylamine, followed by a reductive amination reaction with piperidine. The final product is obtained through purification and crystallization processes.
Scientific Research Applications
N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline has been used in scientific research as a potential therapeutic agent for the treatment of various mental health disorders, such as depression, anxiety, and post-traumatic stress disorder. It has also been studied for its potential analgesic properties.
properties
IUPAC Name |
N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21BrN2/c1-11-3-4-12(14(15)9-11)10-16-13-5-7-17(2)8-6-13/h3-4,9,13,16H,5-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQPLYSMFHBAGKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CNC2CCN(CC2)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.